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Compound of Interest

Compound Name: HTBA

CAS No.: 53279-72-4

Cat. No.: B1663327

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical, physical, and

biological properties of 3-Hydroxy-2,4,6-triiodobenzoic acid (HTBA). The information is curated

for researchers in chemistry, biology, and pharmacology, with a focus on data presentation,

experimental methodologies, and potential applications in drug discovery and development.

Chemical and Physical Properties
3-Hydroxy-2,4,6-triiodobenzoic acid is a heavily substituted aromatic carboxylic acid. Its

structure is characterized by a benzene ring functionalized with a carboxyl group, a hydroxyl

group, and three iodine atoms. This high degree of iodination significantly influences its

physical and chemical properties.

Quantitative Data Summary
The known quantitative properties of 3-Hydroxy-2,4,6-triiodobenzoic acid are summarized in

the table below for easy reference and comparison.
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Property Value Source(s)

CAS Number 53279-72-4 [1][2]

Molecular Formula C₇H₃I₃O₃ [1][3]

Molecular Weight 515.81 g/mol [1][3]

Appearance
White to pale yellow or cream

to pale brown solid/powder
[4][5]

Melting Point 211-215 °C [3]

Boiling Point (Predicted) 389.2 ± 42.0 °C [3]

Density (Predicted) 3.095 ± 0.06 g/cm³ [3]

pKa (Predicted) 1.22 ± 0.10 [3]

Sensitivity Light Sensitive [3]

Experimental Protocols
Detailed experimental protocols are crucial for the synthesis, purification, and analysis of 3-

Hydroxy-2,4,6-triiodobenzoic acid in a research setting. The following sections provide

proposed methodologies based on established chemical principles and analytical techniques

for related compounds.

Proposed Synthesis of 3-Hydroxy-2,4,6-triiodobenzoic
Acid
A specific, peer-reviewed synthesis protocol for 3-Hydroxy-2,4,6-triiodobenzoic acid is not

readily available in the searched literature. However, a plausible synthetic route can be

proposed based on the known chemistry of electrophilic aromatic substitution on benzoic acid

derivatives. The following protocol is adapted from methods used for the synthesis of similar

iodinated aromatic compounds.

Reaction Scheme:
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3-Hydroxybenzoic Acid Reaction Mixture
Step 1: Iodination

+ 3 eq. Iodine Monochloride (ICl)
in Glacial Acetic Acid

3-Hydroxy-2,4,6-triiodobenzoic Acid
Step 2: Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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